2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanyl-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C18H18FN5OS/c1-11-4-5-14(19)7-15(11)22-17(25)9-26-18-8-16(20-10-21-18)24-13(3)6-12(2)23-24/h4-8,10H,9H2,1-3H3,(H,22,25)
• InChI Key: QKFSOARXIQWPKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CSC2=NC=NC(=C2)N3C(=CC(=N3)C)C
• Molecular Formula: C18H18FN5OS
• Molecular Weight: 371.4 g/mol

Description

2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(5-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H18FN5OS and its molecular weight is 371.43. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(5-fluoro-2-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(5-fluoro-2-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Radiosynthesis of [18F]PBR111 for PET Imaging

A study focused on the radiosynthesis of DPA-714, a compound within a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are selective ligands of the translocator protein (18 kDa) for in vivo imaging using PET. This work demonstrates the utility of fluoroethoxy-phenyl-substituted pyrazolopyrimidine derivatives in developing diagnostic tools for neurological conditions (Dollé et al., 2008).

Synthesis and Evaluation for Neuroinflammation Imaging

Novel Pyrazolo[1,5-a]pyrimidines as TSPO Ligands

Another study synthesized a series of novel pyrazolo[1,5-a]pyrimidines related to DPA-714, evaluating their binding potential to the translocator protein 18 kDa (TSPO). This protein is recognized as an early biomarker for neuroinflammatory processes. The study highlights the potential of these compounds in PET imaging for neuroinflammation (Damont et al., 2015).

Synthesis of Novel Heterocycles

Isoxazolines and Isoxazoles Synthesis

A research effort described the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, showing the versatility of pyrazolo[3,4-d]pyrimidine scaffolds in creating diverse heterocyclic compounds with potential biological applications (Rahmouni et al., 2014).

Antimicrobial and Anticancer Activities

Antimicrobial and Anticancer Heterocycles

Studies on compounds incorporating pyrazolo[3,4-d]pyrimidin-4-one derivatives have shown significant antimicrobial and anticancer activities. These findings underscore the therapeutic potential of such compounds in developing new treatments for infectious diseases and cancer (Bondock et al., 2008).